Cas no 96489-25-7 (2(3H)-Benzothiazolone, 6-hydroxy-3-methyl-)

• Product Name: 2(3H)-Benzothiazolone, 6-hydroxy-3-methyl-
• CAS No: 96489-25-7
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• CID: 751420
• PubChem ID: 11830047
• Update Time: 2025-04-19

2(3H)-Benzothiazolone, 6-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone, 6-hydroxy-3-methyl-
• 6-hydroxy-3-methyl-1,3-benzothiazol-2-one
• DTXSID20474042
• SCHEMBL4615636
• 96489-25-7

• Inchi： 1S/C8H7NO2S/c1-9-6-3-2-5(10)4-7(6)12-8(9)11/h2-4,10H,1H3
• InChI Key： OFRAGDTYBWBHTR-UHFFFAOYSA-N
• SMILES： S1C(N(C)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 181.01974964g/mol
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles